![molecular formula C16H20N4O2S B2545018 1-(3-((6-(Dimethylamino)pyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone CAS No. 2034286-55-8](/img/structure/B2545018.png)
1-(3-((6-(Dimethylamino)pyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone
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Description
1-(3-((6-(Dimethylamino)pyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone is a useful research compound. Its molecular formula is C16H20N4O2S and its molecular weight is 332.42. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Characterization
Researchers have explored the synthesis and chemical characterization of compounds with structural similarities to "1-(3-((6-(Dimethylamino)pyrazin-2-yl)oxy)pyrrolidin-1-yl)-2-(thiophen-2-yl)ethanone". For instance, the synthesis of diheteroaryl thienothiophene derivatives involves reactions that could be relevant for creating compounds with related structures, highlighting methodologies for generating complex molecules that could have applications in material science and organic electronics (Mabkhot et al., 2011).
Chemical Reactions and Library Generation
Studies have also focused on using key intermediates similar to the core structure of the compound for generating structurally diverse libraries of compounds. This research is pivotal for drug discovery and development, providing a basis for the synthesis of new molecules with potential therapeutic applications (Roman, 2013).
Antimicrobial and Antiviral Activity
Some compounds structurally related to "this compound" have been evaluated for their antimicrobial and antiviral activities. These studies are crucial for identifying new agents that could be developed into drugs to treat various infectious diseases. The synthesis and evaluation of novel heterocyclic compounds, for instance, have led to findings on their cytotoxicity, anti-HSV1, and anti-HAV-MBB activities, indicating potential applications in medicinal chemistry (Attaby et al., 2006).
Fluorescence and Photophysical Properties
Research into the fluorescence and photophysical properties of compounds containing dimethylamino groups and pyrazin-2-yl moieties has implications for the development of new fluorescent materials, which could be used in sensing, imaging, and electronic devices. The study of light-emitting properties and the synthesis of red fluorescent compounds contribute to the field of photophysical chemistry, paving the way for the creation of novel materials with specific optical characteristics (Mizuyama et al., 2008).
properties
IUPAC Name |
1-[3-[6-(dimethylamino)pyrazin-2-yl]oxypyrrolidin-1-yl]-2-thiophen-2-ylethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H20N4O2S/c1-19(2)14-9-17-10-15(18-14)22-12-5-6-20(11-12)16(21)8-13-4-3-7-23-13/h3-4,7,9-10,12H,5-6,8,11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQLPWULKXQMTKN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C1=CN=CC(=N1)OC2CCN(C2)C(=O)CC3=CC=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H20N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
332.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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